Cas no 1804043-39-7 (1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one
• CAS No: 1804043-39-7
• MF: C₁₀H₉Br₂FO₂
• MW: 339.98366522789
• CID: 4972893
• Update Time: 2025-06-11

1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H9Br2FO2/c1-6(14)10(12)7-2-8(11)4-9(3-7)15-5-13/h2-4,10H,5H2,1H3
• InChI Key： PSBVFEYMSFQFEN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)OCF)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one (CAS No. 1804043-39-7)

1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one (CAS No. 1804043-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated ketone derivative features a unique molecular structure, combining fluoromethoxy and dibromo-substituted phenyl groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in intermediate synthesis for drug development, particularly in targeting enzyme inhibition and bioactive molecule design.

The compound's CAS number 1804043-39-7 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions. Its structural complexity, highlighted by the 1-bromo-2-propanone core, makes it a valuable building block for cross-coupling reactions and heterocyclic compound synthesis. Recent studies have linked similar halogenated aromatic ketones to advancements in antimicrobial agents and cancer therapeutics, aligning with the growing demand for novel small-molecule drugs.

In the context of green chemistry, 1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one has been evaluated for its compatibility with sustainable synthesis protocols. The incorporation of fluoromethoxy groups enhances its metabolic stability, a feature highly sought after in prodrug development. This aligns with industry trends focusing on reduced environmental impact and atom-efficient reactions, addressing common queries like "How can halogenated compounds be optimized for eco-friendly processes?"

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, with its distinctive bromine isotope patterns aiding in structural confirmation. The fluoromethoxy moiety also provides a detectable signature in 19F-NMR, simplifying purity assessments. Such techniques are frequently discussed in forums exploring "Best practices for characterizing polyhalogenated intermediates," reflecting its relevance to quality control workflows.

From a commercial perspective, CAS 1804043-39-7 is often cataloged by suppliers specializing in custom synthetic building blocks. Its pricing and availability are influenced by factors like scale-up feasibility and regulatory compliance, topics frequently searched in procurement circles. The compound's potential as a photoaffinity labeling probe has also sparked interest in chemical biology communities, particularly for mapping protein-ligand interactions.

Ongoing research explores modifications to the propan-2-one backbone to enhance selectivity in kinase inhibitor applications. This resonates with trending searches such as "Role of halogen bonds in drug-target binding." As synthetic methodologies evolve, 1-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-2-one continues to serve as a versatile scaffold, bridging gaps between medicinal chemistry and material science innovations.